Cas no 2229242-49-1 (1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol
• CAS No: 2229242-49-1
• MF: C₈H₆F₆OS
• MW: 264.18806219101
• CID: 5807890
• PubChem ID: 165742041
• Update Time: 2025-05-20

1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol
• EN300-1973270
• 2229242-49-1
• 1,1,1-trifluoro-3-[5-(trifluoromethyl)thiophen-2-yl]propan-2-ol

• Inchi： 1S/C8H6F6OS/c9-7(10,11)5(15)3-4-1-2-6(16-4)8(12,13)14/h1-2,5,15H,3H2
• InChI Key： WILIBNNAAVTLQZ-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 264.00435496g/mol
• Monoisotopic Mass: 264.00435496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol

1,1,1-Trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol: A Promising Compound in Medicinal Chemistry

The compound 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol (CAS No. 2229242-49-1) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This multifaceted molecule, characterized by its trifluoromethyl and thiophene moieties, offers a promising platform for the development of novel pharmaceuticals targeting various diseases.

Structural Analysis and Synthesis

The structure of 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol is notable for its combination of fluorine atoms and a thiophene ring. The trifluoromethyl groups provide enhanced lipophilicity and metabolic stability, while the thiophene ring contributes to the compound's overall electronic properties and bioactivity. Recent studies have focused on optimizing synthetic routes to produce this compound efficiently and cost-effectively. One notable approach involves the use of transition-metal-catalyzed reactions, which have shown high yields and selectivity.

Biological Activity and Mechanisms of Action

1,1,1-Trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol has demonstrated a range of biological activities that make it a valuable candidate for drug development. Preliminary in vitro studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response. Additionally, it has been found to possess antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the modulation of viral replication and host cell signaling pathways.

Clinical Potential and Applications

The clinical potential of 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ylpropan-2-ol is being actively explored in various therapeutic areas. In the context of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease (IBD), this compound has shown promise in reducing inflammation and improving patient outcomes. Clinical trials are currently underway to evaluate its safety and efficacy in these conditions.

In the realm of antiviral therapy, the compound's ability to inhibit viral replication makes it a potential candidate for treating viral infections. Preclinical studies have demonstrated its effectiveness against influenza viruses, suggesting its potential as a broad-spectrum antiviral agent. Ongoing research is also investigating its efficacy against coronaviruses, including SARS-CoV-2.

Safety Profile and Toxicology

The safety profile of 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further investigations are necessary to fully understand its long-term safety and potential interactions with other medications.

Conclusion

In summary, 1,1,1-trifluoro-3-5-(trifluoromethyl)thiophen-2-ylpropan-2-ol (CAS No. 2229242-49-1) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features make it an attractive candidate for drug development in areas such as anti-inflammatory and antiviral therapies. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future advancements in medicinal chemistry.